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Compound of Interest

Compound Name: RB 101

Cat. No.: B1678842

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
handling for the research chemical RB 101, an enkephalinase inhibitor. A specific Safety Data
Sheet (SDS) for RB 101 was not available. Therefore, the following recommendations are
based on general best practices for handling chemical compounds of unknown toxicity and
information available for similar research chemicals. Researchers should always consult their
institution's safety office and perform a risk assessment before handling any new compound.

RB 101 is a drug that functions as an enkephalinase inhibitor and is utilized in scientific
research.[1] It is a prodrug that becomes active in the brain, where it prevents the breakdown
of endogenous opioid peptides known as enkephalins.[1] This mechanism of action leads to
analgesic, anxiolytic, and antidepressant effects.[1]

Chemical and Physical Data

Below is a summary of the known identifiers for the chemical compound RB 101.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1678842?utm_src=pdf-interest
https://www.benchchem.com/product/b1678842?utm_src=pdf-body
https://www.benchchem.com/product/b1678842?utm_src=pdf-body
https://www.benchchem.com/product/b1678842?utm_src=pdf-body
https://en.wikipedia.org/wiki/RB-101
https://en.wikipedia.org/wiki/RB-101
https://en.wikipedia.org/wiki/RB-101
https://www.benchchem.com/product/b1678842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Identifier

Value

Chemical Formula

C31H38N203S3[1][2]

Molar Mass 582.84 g-mol-1[1]
CAS Number 135949-60-9[1]
benzyl N-(3-{[(2S)-2-amino-4-
IUPAC Name (methylthio)butyl]dithio}-2-benzylpropanoyl)-L-

phenylalaninate[1]

Personal Protective Equipment (PPE)

Given the absence of a specific SDS for RB 101, a cautious approach to PPE is warranted.

The following table outlines the recommended PPE for handling RB 101, based on standard

laboratory safety protocols for compounds with unknown hazards.

Body Area Recommended PPE Rationale
Safety glasses with side Protects eyes from splashes or
Eyes shields or chemical splash airborne particles of the

goggles

compound.

Skin (Hands)

Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

and potential absorption.

Skin (Body)

Laboratory coat

Provides a removable barrier
to protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or

a chemical fume hood

Minimizes inhalation of any
dust or aerosols. For
procedures that may generate
significant aerosols, a fit-tested

respirator may be necessary.

Operational and Disposal Plans

Handling:
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e Engineering Controls: All handling of solid RB 101 and preparation of solutions should be
conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to
minimize inhalation exposure.

e Personal Hygiene: Avoid direct contact with the compound. Wash hands thoroughly with
soap and water after handling and before leaving the laboratory. Do not eat, drink, or smoke
in areas where RB 101 is handled or stored.

e Weighing: When weighing the solid compound, do so in a fume hood or on a balance with a
draft shield to prevent the dispersal of fine particles.

Storage:

o Store RB 101 in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials.
Spill Management:

 In the event of a spill, evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection if the spill involves a significant
amount of powder.

o For small powder spills, gently cover with an absorbent material to avoid raising dust and
then carefully scoop into a labeled waste container.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Clean the spill area with a suitable solvent and then with soap and water.
Disposal:

o All waste materials contaminated with RB 101, including empty containers, used PPE, and
spill cleanup materials, should be disposed of as hazardous chemical waste.
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o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of RB 101 down the drain or in the regular trash.

Experimental Protocols

Detailed experimental protocols for the use of RB 101 were not found in the provided search
results. Researchers should develop their own protocols in accordance with their specific
experimental design and institutional safety guidelines.

Logical Workflow for Handling RB 101

The following diagram illustrates the decision-making process and necessary precautions for
handling RB 101 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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